ALGAL AMINO ACID MIXTURE (U-13C,U-15N)
Description
ALGAL AMINO ACID MIXTURE (U-¹³C, U-¹⁵N) is a uniformly dual-labeled isotopic standard produced by Cambridge Isotope Laboratories (CIL), designed for advanced metabolic, proteomic, and isotopic tracing studies. Derived from algal hydrolysate, this mixture contains all proteinogenic amino acids labeled with ¹³C (97–99%) and ¹⁵N (97–99%) isotopes, ensuring uniform enrichment for precise quantification in mass spectrometry (MS) and nuclear magnetic resonance (NMR) applications . It is widely utilized as an internal standard in metabolomics, nitrogen transport studies, and cell culture experiments to track amino acid utilization, protein synthesis, and metabolic flux .
Properties
Molecular Weight |
NA |
|---|---|
Purity |
98% |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Case Studies
- Plant-Microbe Interactions :
- Cancer Proteomics: Mia PaCa pancreatic cancer cells cultured with 50% algal mix showed 98% ¹⁵N incorporation into proteins, enabling absolute quantification of de novo synthesis rates .
- Yeast Metabolomics: Ethanol extracts spiked with algal mix achieved 80% recovery of labeled amino acids, outperforming unlabeled standards in detecting pathway bottlenecks .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
